(3Z)-3-{3-[2-(3,4-dimethoxyphenyl)ethyl]-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene}-1,3-dihydro-2H-indol-2-one

• IUPAC Name: 3-[3-[2-(3,4-dimethoxyphenyl)ethyl]-4-hydroxy-2-sulfanylidene-1,3-thiazol-5-yl]indol-2-one
• InChI: InChI=1S/C21H18N2O4S2/c1-26-15-8-7-12(11-16(15)27-2)9-10-23-20(25)18(29-21(23)28)17-13-5-3-4-6-14(13)22-19(17)24/h3-8,11,25H,9-10H2,1-2H3
• InChI Key: RXNSMZRBGQMYOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCN2C(=C(SC2=S)C3=C4C=CC=CC4=NC3=O)O)OC
• Molecular Formula: C21H18N2O4S2
• Molecular Weight: 426.5 g/mol

Description

The compound (3Z)-3-{3-[2-(3,4-dimethoxyphenyl)ethyl]-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene}-1,3-dihydro-2H-indol-2-one is a complex organic molecule featuring a thiazolidinone core linked to an indolone moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound typically involves multiple steps, starting with the preparation of the thiazolidinone core. A common synthetic route includes:

Formation of Thiazolidinone Core: This can be achieved by reacting a 2-aminothiazole with a carbonyl compound under acidic conditions.

Attachment of the Indolone Moiety: The indolone structure is introduced through a condensation reaction with an appropriate indole derivative.

Final Assembly: The final step involves the formation of the (3Z)-3-{3-[2-(3,4-dimethoxyphenyl)ethyl]-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene} structure, which may require specific catalysts and controlled reaction conditions to ensure the correct isomer is obtained.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiazolidinone and indolone moieties.

Reduction: Reduction reactions can be used to modify the thiazolidinone core, potentially altering its biological activity.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, nitrating agents, sulfonating agents.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction could produce thiazolidines.

Scientific Research Applications

Chemistry

In chemistry, this compound is studied for its unique structural features and reactivity. It serves as a model compound for understanding the behavior of thiazolidinones and indolones in various chemical reactions.

Biology

Biologically, the compound is investigated for its potential as a therapeutic agent. Its ability to interact with biological targets makes it a candidate for drug development, particularly in the areas of anti-inflammatory and antimicrobial therapies.

Medicine

In medicine, research focuses on the compound’s efficacy and safety as a drug. Preclinical studies may explore its pharmacokinetics, toxicity, and therapeutic potential in various disease models.

Industry

In the industrial sector, the compound could be used as an intermediate in the synthesis of more complex molecules. Its unique structure might also find applications in materials science, such as in the development of new polymers or coatings.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. For example, it may inhibit enzymes involved in inflammatory pathways or bind to microbial proteins, disrupting their function. The exact pathways and targets depend on the specific biological activity being studied.

Comparison with Similar Compounds

Similar Compounds

Thiazolidinediones: These compounds share the thiazolidinone core and are known for their antidiabetic properties.

Indolones: Compounds with an indolone structure are studied for their anticancer and antimicrobial activities.

Uniqueness

What sets (3Z)-3-{3-[2-(3,4-dimethoxyphenyl)ethyl]-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene}-1,3-dihydro-2H-indol-2-one apart is its combined thiazolidinone and indolone structures, which may confer unique biological activities not seen in simpler analogs. This dual structure allows for a broader range of interactions with biological targets, potentially leading to more effective therapeutic agents.